Cas no 2090916-35-9 (methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate)

• Product Name: methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate
• CAS No: 2090916-35-9
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 5413075
• Update Time: 2025-06-11

methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate
• Methyl 5-(hydroxymethyl)thiazole-2-carboxylate

• Inchi： 1S/C6H7NO3S/c1-10-6(9)5-7-2-4(3-8)11-5/h2,8H,3H2,1H3
• InChI Key： IEIQWOOXRGZEDZ-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C(OC)=O

Additional information on methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate

Comprehensive Overview of Methyl 5-(Hydroxymethyl)-1,3-Thiazole-2-Carboxylate (CAS No. 2090916-35-9)

Methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate (CAS No. 2090916-35-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic molecule features a thiazole ring, a hydroxymethyl group at the 5-position, and a methyl ester at the 2-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₆H₇NO₃S, and precise stereochemistry contribute to its utility in drug discovery and material science applications.

In recent years, the demand for thiazole derivatives like methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate has surged, driven by their role in developing antimicrobial agents, anticancer drugs, and biodegradable polymers. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes such as kinases and proteases. The compound’s hydroxymethyl moiety also allows for further functionalization, enabling the creation of customized derivatives for high-throughput screening.

From an industrial perspective, CAS No. 2090916-35-9 is synthesized via multistep organic reactions, often involving cyclization and esterification processes. Its stability under ambient conditions and solubility in polar solvents like DMSO and methanol make it suitable for laboratory-scale and pilot-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, which is critical for regulatory compliance in GMP environments.

Environmental and safety considerations for methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate align with green chemistry principles. The compound’s low toxicity profile, as evidenced by in vitro assays, supports its adoption in sustainable applications. Moreover, its biodegradability reduces ecological impact, addressing growing consumer concerns about chemical sustainability and carbon footprint reduction in manufacturing.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of this compound. Computational models predict its compatibility with biological targets, accelerating hit-to-lead optimization. Online searches for "thiazole carboxylate synthesis" or "hydroxymethyl thiazole applications" reflect its popularity among chemists exploring structure-activity relationships (SAR). These keywords also underscore the need for detailed technical resources, which this article aims to provide.

In summary, methyl 5-(hydroxymethyl)-1,3-thiazole-2-carboxylate (CAS No. 2090916-35-9) represents a critical scaffold in modern medicinal chemistry. Its synthesis, applications, and alignment with sustainable practices position it as a compound of enduring scientific and industrial value. Future research may explore its utility in nanotechnology and bioconjugation, further expanding its commercial and academic appeal.